Cas no 1378873-72-3 (4-chloroquinazolin-5-amine)

• Product Name: 4-chloroquinazolin-5-amine
• CAS No: 1378873-72-3
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 5917363
• PubChem ID: 129968557
• Update Time: 2025-10-28

4-chloroquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Quinazolinamine, 4-chloro-
• 4-chloroquinazolin-5-amine
• 1378873-72-3
• EN300-1301293

• Inchi： 1S/C8H6ClN3/c9-8-7-5(10)2-1-3-6(7)11-4-12-8/h1-4H,10H2
• InChI Key： WLTIITQSDAGBNQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C(N)=CC=C2)=C(Cl)N=C1

Computed Properties

• Exact Mass: 179.0250249g/mol
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 363.2±27.0 °C(Predicted)
• pka: 1.79±0.30(Predicted)

Additional information on 4-chloroquinazolin-5-amine

4-Chloroquinazolin-5-Amine: A Comprehensive Overview

The compound 4-chloroquinazolin-5-amine (CAS No. 1378873-72-3) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and materials science. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds known for their versatile applications. The presence of the chlorine atom at the 4-position and the amine group at the 5-position introduces unique electronic and structural properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the role of 4-chloroquinazolin-5-amine in drug discovery, particularly in the development of anticancer agents. The quinazoline core is well-documented for its ability to interact with various biological targets, including kinases and other enzymes involved in cell proliferation and apoptosis. The substitution pattern in 4-chloroquinazolin-5-amine enhances its bioavailability and selectivity, making it a promising candidate for targeted therapies.

In addition to its pharmaceutical applications, 4-chloroquinazolin-5-amine has shown potential in the field of materials science. Researchers have explored its use as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the quinazoline ring facilitate strong interactions with metal ions, enabling the creation of porous structures with applications in gas storage and catalysis.

The synthesis of 4-chloroquinazolin-5-amine involves a multi-step process that typically begins with the preparation of quinazoline derivatives. Recent advancements in synthetic methodologies have allowed for higher yields and improved purity, which are critical for both academic research and industrial applications. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the production process, making it more efficient and scalable.

From a structural standpoint, 4-chloroquinazolin-5-amine exhibits a rigid aromatic system with conjugated π-electrons. This feature not only contributes to its stability but also enhances its electronic properties, making it suitable for applications in optoelectronics. For instance, derivatives of this compound have been investigated as candidates for organic light-emitting diodes (OLEDs) due to their ability to emit light upon electrical stimulation.

Moreover, the compound's reactivity towards various chemical transformations opens up avenues for further functionalization. For example, substitution reactions at the 6-position or 7-position can introduce additional functional groups, tailoring the molecule's properties for specific applications. This flexibility underscores the importance of 4-chloroquinazolin-5-amine as a versatile scaffold in medicinal chemistry.

In terms of biological activity, 4-chloroquinazolin-5-amine has demonstrated potent inhibitory effects against several cancer cell lines. Preclinical studies have shown that it can induce apoptosis in malignant cells while sparing normal cells, indicating its potential as a selective anticancer agent. Furthermore, its ability to modulate key signaling pathways involved in tumor progression makes it a valuable tool in understanding cancer biology.

The development of novel drug delivery systems utilizing 4-chloroquinazolin-5-amine is another area gaining traction. Researchers are exploring lipid nanoparticles and polymeric micelles as carriers to enhance the compound's solubility and bioavailability. These advancements are crucial for translating laboratory findings into clinically relevant treatments.

In conclusion, 4-chloroquinazolin-5-amine (CAS No. 1378873-72-3) stands out as a multifaceted compound with diverse applications across pharmaceuticals, materials science, and beyond. Its unique chemical structure and versatile reactivity continue to drive innovative research, positioning it as a key player in modern scientific advancements.